Cas no 1934925-17-3 (5-bromo-6-chloropyridine-3-sulfonyl fluoride)

• Product Name: 5-bromo-6-chloropyridine-3-sulfonyl fluoride
• CAS No: 1934925-17-3
• MF: C₅H₂BrClFNO₂S
• MW: 274.49528169632
• MDL: MFCD28968683
• CID: 5221303
• PubChem ID: 122236212
• Update Time: 2025-05-25

5-bromo-6-chloropyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-chloropyridine-3-sulfonyl fluoride
• 3-Pyridinesulfonyl fluoride, 5-bromo-6-chloro-

• MDL： MFCD28968683
• Inchi： 1S/C5H2BrClFNO2S/c6-4-1-3(12(8,10)11)2-9-5(4)7/h1-2H
• InChI Key： YNZKFODLIQLWAM-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(Br)C=C1S(F)(=O)=O

Additional information on 5-bromo-6-chloropyridine-3-sulfonyl fluoride

Comprehensive Overview of 5-Bromo-6-Chloropyridine-3-Sulfonyl Fluoride (CAS No. 1934925-17-3)

5-Bromo-6-chloropyridine-3-sulfonyl fluoride (CAS No. 1934925-17-3) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyridine sulfonyl fluoride family, a class of molecules known for their unique reactivity and versatility in organic synthesis. The presence of both bromine and chlorine substituents, along with the sulfonyl fluoride group, makes it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for sulfonyl fluoride derivatives like 5-bromo-6-chloropyridine-3-sulfonyl fluoride has surged due to their applications in click chemistry and bioconjugation. Researchers are particularly interested in its role as a SuFEx (Sulfur Fluoride Exchange) reagent, a cutting-edge tool for drug discovery and proteomics. The compound's ability to form stable covalent bonds with nucleophiles under mild conditions aligns with the growing trend of green chemistry and sustainable synthesis.

The structural features of CAS 1934925-17-3 also make it a promising candidate for crop protection agents. Its halogenated pyridine core is frequently found in agrochemicals targeting pest resistance, a critical concern in modern agriculture. With the global push toward precision farming, compounds like 5-bromo-6-chloropyridine-3-sulfonyl fluoride are being explored for their potential to enhance pesticide efficacy while minimizing environmental impact.

From a synthetic perspective, this compound serves as a multifunctional building block. The bromine and chlorine atoms allow for cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), while the sulfonyl fluoride group enables ligand design for catalysts and biomaterials. Such versatility explains why 1934925-17-3 is frequently referenced in patents related to OLED materials and electronic chemicals.

Quality control of 5-bromo-6-chloropyridine-3-sulfonyl fluoride is paramount, given its applications in high-value industries. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, while storage conditions (typically under inert atmosphere) preserve its reactivity. Suppliers often highlight its batch-to-batch consistency, a key factor for industrial-scale users.

As the scientific community continues to explore SuFEx chemistry, compounds like CAS 1934925-17-3 are expected to play pivotal roles in biomedical imaging and therapeutic development. Its compatibility with high-throughput screening platforms further underscores its relevance in modern drug design. For researchers seeking reliable synthetic intermediates or functional group precursors, this compound represents a compelling option.